Cas no 1226448-76-5 (1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide structure
1226448-76-5 structure
Product Name:1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No:1226448-76-5
MF:C19H18FN5O2
MW:367.376926898956
CID:5396376
Update Time:2025-07-24

1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-N-(oxolan-2-ylmethyl)-5-pyridin-4-yltriazole-4-carboxamide
    • 1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C19H18FN5O2/c20-14-3-5-15(6-4-14)25-18(13-7-9-21-10-8-13)17(23-24-25)19(26)22-12-16-2-1-11-27-16/h3-10,16H,1-2,11-12H2,(H,22,26)
    • InChI Key: QNTFUGHEFRLMKO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2)C(C2=CC=NC=C2)=C(C(NCC2CCCO2)=O)N=N1

Computed Properties

  • Exact Mass: 367.144
  • Monoisotopic Mass: 367.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.9A^2

1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-5217-2μmol
1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1226448-76-5
2μmol
$57.0 2023-09-10
Life Chemicals
F3398-5217-1mg
1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1226448-76-5
1mg
$54.0 2023-09-10
Life Chemicals
F3398-5217-2mg
1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1226448-76-5
2mg
$59.0 2023-09-10

Additional information on 1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1226448-76-5)

The compound 1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1226448-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This triazole-based small molecule has been investigated for its role as a modulator of various biological pathways, particularly in the context of inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein-protein interactions involved in inflammatory signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits high affinity for the target protein, with an IC50 value in the nanomolar range. The study also highlighted its favorable metabolic stability and oral bioavailability, making it a promising candidate for further development.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. A preprint article from early 2024 reported that 1-(4-fluorophenyl)-N-[(oxolan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide shows significant activity against certain cancer cell lines, particularly those with dysregulated kinase signaling. The study employed a combination of in vitro assays and molecular docking simulations to characterize its binding mode and selectivity profile.

The synthetic accessibility of this compound has also been a focus of recent research. A novel and efficient synthetic route was published in Organic Process Research & Development in late 2023, which improved the overall yield and reduced the number of purification steps compared to previous methods. This advancement is particularly important for scaling up production for potential clinical trials.

Looking forward, several research groups have indicated plans to conduct more extensive in vivo studies to evaluate the compound's therapeutic potential and safety profile. The unique structural features of this molecule, including the fluorophenyl group and the tetrahydrofuran moiety, appear to contribute to both its biological activity and drug-like properties, making it an interesting case study in structure-activity relationship optimization.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD